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Compound of Interest

Compound Name: RBN-3143

Cat. No.: B10855028 Get Quote

These application notes provide a detailed overview of the dosing and administration of RBN-
3143, a selective PARP14 inhibitor, in a preclinical mouse model of atopic dermatitis. The

protocols are intended for researchers, scientists, and drug development professionals

investigating novel therapeutics for inflammatory skin diseases.

Introduction
RBN-3143 is a potent and selective inhibitor of Poly (ADP-ribose) polymerase 14 (PARP14), an

enzyme implicated in the pathogenesis of inflammatory diseases. PARP14 acts as a

coactivator for STAT6-driven transcription, promoting the expression of genes regulated by

interleukin-4 (IL-4), a key cytokine in type 2 inflammatory responses characteristic of atopic

dermatitis. By inhibiting PARP14, RBN-3143 aims to suppress the inflammatory cascade

associated with atopic dermatitis. Preclinical studies have demonstrated the efficacy of RBN-
3143 in reducing key markers of atopic dermatitis in a mouse model.
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Caption: RBN-3143 inhibits PARP14, a co-activator of STAT6-mediated gene expression

downstream of IL-4 signaling, thereby reducing inflammation.
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This protocol describes the induction of atopic dermatitis-like skin inflammation in mice using

the hapten oxazolone.

Materials:

Mice (e.g., BALB/c or C57BL/6 strains, female, 7-8 weeks old)

Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazoline-5-one)

Acetone

Olive oil

Vehicle for RBN-3143 (e.g., appropriate oral formulation)

RBN-3143

Calipers for measuring ear thickness

Tools for tissue collection and processing

Procedure:

Acclimatization: House mice in a specific pathogen-free facility for at least one week before

the experiment.

Sensitization (Day 0):

Anesthetize the mice.

Shave a small area on the dorsal skin.

Apply a solution of oxazolone (e.g., 0.3% in a vehicle of 80% acetone and 20% olive oil) to

the shaved dorsal skin.

Challenge Phase (Beginning on Day 5 or 7):

Repeatedly apply a lower concentration of oxazolone solution (e.g., 0.3%) to the same

dorsal skin area and/or the ears.
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Challenges are typically performed every other day or twice a week for a period of two

weeks or more to induce a chronic inflammatory state.

Control Group: A control group should be treated with the vehicle (acetone/olive oil) only,

following the same sensitization and challenge schedule.

Dosing and Administration of RBN-3143
Procedure:

Preparation of Dosing Solution: Prepare a homogenous suspension of RBN-3143 in the

selected vehicle at the desired concentrations (100, 300, and 1000 mg/kg).

Administration:

Administer RBN-3143 or vehicle to the mice via oral gavage.

Dosing is performed twice daily (b.i.d.).

Treatment typically starts after the sensitization phase and continues throughout the

challenge phase for a duration of two weeks.
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Model Induction

Treatment

Efficacy Analysis

Day 0: Sensitization
(Oxazolone on Dorsal Skin)

Days 7-21: Challenge
(Oxazolone on Dorsal Skin/Ear)

Days 7-21: RBN-3143 Dosing
(100, 300, 1000 mg/kg, b.i.d., oral)

Ongoing Measurements:
- Dorsal Skin Thickness

- Ear Thickness

Day 22: Endpoint Analysis
- Histopathology (Inflammation, Eosinophils)

- Cytokine Analysis (IL-4, IL-5, etc.)
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To cite this document: BenchChem. [Application Notes and Protocols: RBN-3143 in a Mouse
Model of Atopic Dermatitis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855028#rbn-3143-dosing-and-administration-in-a-
mouse-model-of-atopic-dermatitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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